Cas no 2091809-69-5 ((3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol)

• Product Name: (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol
• CAS No: 2091809-69-5
• MF: C₉H₉F₃O₂
• MW: 206.16
• CID: 5079580
• Update Time: 2025-10-28

(3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol

• Inchi： 1S/C9H9F3O2/c1-5-2-6(4-13)3-7(8(5)10)14-9(11)12/h2-3,9,13H,4H2,1H3
• InChI Key： HBXDGZBRRVBUEE-UHFFFAOYSA-N
• SMILES： O(C1C=C(CO)C=C(C)C=1F)C(F)F

Additional information on (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol

Introduction to (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol (CAS No. 2091809-69-5)

The compound (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol (CAS No. 2091809-69-5) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a phenolic methanol group and a substituted aromatic ring with multiple halogen atoms. The presence of these functional groups imparts distinctive chemical and physical properties, making it an essential component in modern chemical synthesis.

Recent studies have highlighted the importance of (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol in the development of novel drug candidates. Researchers have focused on its ability to act as a precursor for bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's structure allows for efficient modification, enabling the creation of derivatives with enhanced pharmacokinetic profiles and improved bioavailability.

One of the most notable advancements in the synthesis of (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol involves the use of environmentally friendly methodologies. Green chemistry approaches, such as catalytic asymmetric synthesis and microwave-assisted reactions, have been employed to optimize the production process. These methods not only reduce waste but also improve the overall efficiency of the synthesis, aligning with current sustainability goals in the chemical industry.

The physical properties of (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol are critical to its applications. For instance, its melting point and boiling point are well-documented, providing essential data for its handling and storage. Additionally, its solubility in various solvents has been extensively studied, which is vital for its use in formulation development and analytical chemistry.

In terms of biological activity, recent research has demonstrated that (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways. This makes it a promising candidate for the treatment of metabolic disorders and other related conditions. Furthermore, its selectivity towards certain targets has been explored, paving the way for personalized medicine approaches.

The application of (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol extends beyond pharmaceuticals into agrochemicals. Its role as an intermediate in the synthesis of pesticides and herbicides has been increasingly recognized. The compound's ability to withstand harsh environmental conditions while maintaining efficacy makes it an attractive option for agricultural applications.

From a structural perspective, (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol consists of a phenolic ring substituted with a difluoromethoxy group at position 3, a fluoro group at position 4, and a methyl group at position 5. This substitution pattern significantly influences its reactivity and stability. Recent computational studies have provided deeper insights into the electronic effects of these substituents, offering valuable information for further structural modifications.

In conclusion, (3-(Difluoromethoxy)-4-fluoro-5-methylphenyl)methanol (CAS No. 2091809-69-5) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and biological research, underscore its importance in contemporary chemical science.